Cas no 1249822-75-0 (1-[(2,4-dichlorophenyl)methyl]piperidin-3-amine)

• Product Name: 1-[(2,4-dichlorophenyl)methyl]piperidin-3-amine
• CAS No: 1249822-75-0
• MF: C₁₂H₁₆Cl₂N₂
• MW: 259.174840927124
• CID: 5557733
• Update Time: 2025-07-02

1-[(2,4-dichlorophenyl)methyl]piperidin-3-amine Chemical and Physical Properties

Names and Identifiers

• 3-Piperidinamine, 1-[(2,4-dichlorophenyl)methyl]-
• 1-[(2,4-Dichlorophenyl)Methyl]Piperidin-3-Amine
• 1-[(2,4-dichlorophenyl)methyl]piperidin-3-amine

• Inchi： 1S/C12H16Cl2N2/c13-10-4-3-9(12(14)6-10)7-16-5-1-2-11(15)8-16/h3-4,6,11H,1-2,5,7-8,15H2
• InChI Key： ANFBQMZPEXRQFY-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=C(Cl)C=C2Cl)CCCC(N)C1

Additional information on 1-[(2,4-dichlorophenyl)methyl]piperidin-3-amine

Comprehensive Overview of 1-[(2,4-dichlorophenyl)methyl]piperidin-3-amine (CAS No. 1249822-75-0)

1-[(2,4-dichlorophenyl)methyl]piperidin-3-amine, with the CAS No. 1249822-75-0, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound belongs to the class of piperidine derivatives, which are widely recognized for their versatile applications in drug discovery and material science. The presence of a 2,4-dichlorophenyl group and a piperidin-3-amine moiety makes this molecule particularly interesting for researchers exploring novel bioactive agents.

In recent years, the demand for piperidine-based compounds has surged due to their potential in addressing modern healthcare challenges. For instance, the rise of antibiotic resistance and the need for new antiviral agents have driven scientists to investigate molecules like 1-[(2,4-dichlorophenyl)methyl]piperidin-3-amine. Its structural features suggest possible interactions with biological targets, making it a candidate for further studies in drug development and medicinal chemistry.

The synthesis of CAS No. 1249822-75-0 involves multi-step organic reactions, often starting from readily available precursors. Researchers have optimized protocols to achieve high yields and purity, which are critical for its application in high-throughput screening and structure-activity relationship (SAR) studies. The compound’s molecular weight and lipophilicity are also key parameters that influence its pharmacokinetic properties, a topic frequently searched by professionals in the field.

One of the trending topics in chemical research is the role of small molecules in precision medicine. 1-[(2,4-dichlorophenyl)methyl]piperidin-3-amine fits into this narrative as its modular structure allows for derivatization to enhance specificity toward particular biological pathways. This aligns with the growing interest in personalized therapeutics, where compounds are tailored to individual patient needs.

From an industrial perspective, the scalability of producing CAS No. 1249822-75-0 is a common query among manufacturers. Advances in green chemistry have enabled more sustainable synthesis routes, reducing environmental impact while maintaining cost-efficiency. This is particularly relevant given the increasing regulatory focus on eco-friendly chemical processes.

In summary, 1-[(2,4-dichlorophenyl)methyl]piperidin-3-amine represents a promising scaffold in modern chemistry. Its potential applications span from pharmaceutical intermediates to biochemical probes, making it a subject of ongoing research. As the scientific community continues to explore its properties, this compound is likely to play a pivotal role in addressing some of the most pressing challenges in healthcare and material science.